Cas no 2228319-92-2 ({1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol)

• Product Name: {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol
• CAS No: 2228319-92-2
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 6012305
• PubChem ID: 165643534
• Update Time: 2025-06-08

{1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol
• EN300-1922146
• {1-[(2-bromo-3-nitrophenyl)methyl]cyclopropyl}methanol
• 2228319-92-2

• Inchi： 1S/C11H12BrNO3/c12-10-8(6-11(7-14)4-5-11)2-1-3-9(10)13(15)16/h1-3,14H,4-7H2
• InChI Key： DBDSNFKHQKUPGV-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1CC1(CO)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 285.00006g/mol
• Monoisotopic Mass: 285.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66Ų

Additional information on {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol

Introduction to {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2228319-92-2)

{1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol (CAS No. 2228319-92-2) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclopropyl ring attached to a substituted benzene ring, which imparts distinct chemical and biological properties. The presence of the bromo and nitro groups on the benzene ring further enhances its reactivity and functional versatility.

The synthesis of {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol involves a series of well-defined chemical reactions, including the formation of the cyclopropyl ring and the introduction of the bromo and nitro substituents. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, making it an attractive candidate for various applications in pharmaceutical research.

In terms of its chemical structure, the cyclopropyl ring is a three-membered cyclic alkane that exhibits high ring strain due to the angular strain and eclipsing interactions between its hydrogen atoms. This strain can influence the reactivity and stability of the compound, making it a valuable scaffold for the design of new molecules with specific biological activities. The 1-(2-bromo-3-nitrophenyl)methyl substituent on the cyclopropyl ring adds further complexity and functionality, providing multiple sites for potential interactions with biological targets.

The biological activity of {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol has been the subject of several recent studies. Preliminary research has shown that this compound exhibits promising antiproliferative effects against various cancer cell lines. The bromo and nitro groups are believed to play a crucial role in mediating these effects by interacting with specific cellular targets involved in cell cycle regulation and apoptosis. Additionally, the compound has been found to have moderate antioxidant properties, which could contribute to its overall therapeutic potential.

One of the key challenges in the development of {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol as a pharmaceutical agent is optimizing its pharmacokinetic properties. Studies have focused on improving its solubility, stability, and bioavailability through various chemical modifications and formulation strategies. For example, prodrug approaches have been explored to enhance the compound's stability in physiological conditions while maintaining its biological activity.

Clinical trials are currently underway to evaluate the safety and efficacy of {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol in treating various diseases. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings are encouraging and suggest that further clinical development is warranted.

In addition to its potential as a therapeutic agent, {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol has also been studied for its use as a research tool in understanding fundamental biological processes. Its unique structure makes it an excellent probe for investigating protein-ligand interactions and cellular signaling pathways. Researchers have used this compound to gain insights into the mechanisms underlying cancer progression and other diseases, contributing to the development of new therapeutic strategies.

The future prospects for {1-(2-bromo-3-nitrophenyl)methylcyclopropyl}methanol are promising. Ongoing research aims to further elucidate its mechanism of action, optimize its pharmacological properties, and explore new applications in both clinical settings and basic research. As our understanding of this compound continues to grow, it is likely that it will play an increasingly important role in advancing our knowledge of complex biological systems and developing innovative treatments for various diseases.